Cas no 1782006-94-3 (1-(2-fluoro-6-methoxyphenyl)propan-2-one)

• Product Name: 1-(2-fluoro-6-methoxyphenyl)propan-2-one
• CAS No: 1782006-94-3
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 5998245
• PubChem ID: 84050598
• Update Time: 2025-05-22

1-(2-fluoro-6-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(2-fluoro-6-methoxyphenyl)-
• 1-(2-fluoro-6-methoxyphenyl)propan-2-one
• EN300-1852593
• 1782006-94-3

• Inchi： 1S/C10H11FO2/c1-7(12)6-8-9(11)4-3-5-10(8)13-2/h3-5H,6H2,1-2H3
• InChI Key： OEKFRDOKDHQBAD-UHFFFAOYSA-N
• SMILES： C(C1=C(OC)C=CC=C1F)C(=O)C

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 227.3±25.0 °C(Predicted)

Additional information on 1-(2-fluoro-6-methoxyphenyl)propan-2-one

1-(2-Fluoro-6-Methoxyphenyl)Propan-2-One: A Comprehensive Overview

1-(2-Fluoro-6-Methoxyphenyl)Propan-2-One, also known by its CAS number CAS 1782006-94-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent studies have shed light on its synthesis, properties, and biological activities, making it a focal point for researchers worldwide.

The molecular structure of 1-(2-Fluoro-6-Methoxyphenyl)Propan-2-One consists of a propanone backbone attached to a substituted phenyl group. The phenyl ring is decorated with a fluoro group at the 2-position and a methoxy group at the 6-position, which introduces electronic and steric effects that influence the compound's reactivity and bioavailability. These substituents also play a crucial role in modulating the compound's pharmacokinetic properties, making it a promising candidate for various therapeutic applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of CAS 1782006-94-3. Researchers have employed catalytic asymmetric synthesis to construct the chiral centers present in the molecule, ensuring high enantiomeric excess. This approach not only enhances the compound's purity but also facilitates its use in enantioselective biological assays. Additionally, green chemistry principles have been integrated into the synthesis process, reducing environmental impact and promoting sustainability.

The biological activity of 1-(2-Fluoro-6-Methoxyphenyl)Propan-2-One has been extensively studied in recent years. In vitro assays have revealed its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preclinical studies have demonstrated its ability to modulate cellular signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the compound's versatility and its potential role in developing novel therapeutic agents.

In terms of applications, CAS 1782006-94-3 has shown promise in the field of material science as well. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Researchers have utilized this property to design novel catalysts for organic transformations, which exhibit enhanced catalytic efficiency and selectivity compared to traditional catalysts.

The latest research on 1-(2-Fluoro-6-Methoxyphenyl)Propan-2-One has also delved into its pharmacokinetic profile. Studies conducted in animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed that the compound exhibits favorable bioavailability and pharmacokinetic characteristics, making it suitable for oral administration.

In conclusion, CAS 1782006-94-3, or 1-(2-fluoro-6-methoxyphenyl)propan-2-one, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features, coupled with recent advancements in synthesis and biological studies, position it as a valuable tool in drug discovery and material science. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in these fields.